N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C22H20N4O3/c1-14-16(15(2)26(25-14)21-9-5-6-11-23-21)10-12-24-22(28)20-13-18(27)17-7-3-4-8-19(17)29-20/h3-9,11,13H,10,12H2,1-2H3,(H,24,28)
• InChI Key: TZQNHPPZQWLZBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=N2)C)CCNC(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

This compound is involved in the field of heterocyclic chemistry, where it plays a role in the synthesis of various heterocyclic compounds. For example, the use of cyanoacetamide derivatives in the synthesis of benzothiophenes and other heterocyclic compounds showcases the importance of such chemicals in medicinal chemistry and drug design. The development of new synthetic routes and compounds, such as benzothiophenes with potential antitumor and antioxidant activities, is a vital area of research (Bialy & Gouda, 2011).

Antioxidant and Antitumor Activities

Another significant application is in the exploration of novel compounds with antioxidant and anticancer properties. The synthesis of novel indane-amide substituted pyrazole, pyrimidine, pyridine, and 2-pyrone derivatives and their investigation for antioxidant activities highlight the potential therapeutic applications of these compounds (Mohamed & El-Sayed, 2019). This area of research is crucial for identifying new drug candidates and understanding their mechanisms of action.

Photophysical Properties

Research into the photophysical properties of heterocyclic compounds, such as 2-oxo-2H-chromenylpyrazolecarboxylates, is another application area. These studies are not only relevant for medicinal chemistry but also for materials science, where these compounds can be used in the development of new materials with specific optical properties (Kumar et al., 2013).

Amplification of Phleomycin

Additionally, the synthesis and study of compounds like pyridinylpyrimidines with strongly basic side chains for their activities as amplifiers of phleomycin against Escherichia coli illustrate the compound's role in enhancing the efficacy of existing antibiotics, which is a critical research area in the fight against bacterial resistance (Brown & Cowden, 1982).